Decylbenzene
Overview
Description
Decylbenzene is an organic compound with the molecular formula C16H26 . It consists of a decyl group (C10H21) attached to a phenyl group (C6H5) .
Synthesis Analysis
Decylbenzene can be synthesized through the alkylation of benzene with long chain α-olefins . This process requires the upgrading from traditional homogeneous catalysis to heterogeneous catalysis involving zeolites .Molecular Structure Analysis
The molecular structure of Decylbenzene is characterized by a decyl group (C10H21) attached to a phenyl group (C6H5) . The molecular weight is 218.3776 .Chemical Reactions Analysis
Decylbenzene can undergo various reactions. It can react exothermically with bases and with diazo compounds . Substitution at the benzene nucleus occurs by halogenation (acid catalyst), nitration, sulfonation, and the Friedel-Crafts reaction .Physical And Chemical Properties Analysis
Decylbenzene is insoluble in water . It has a molecular weight of 218.3776 .Scientific Research Applications
Biodegradation of Hydrocarbons
A study highlighted the biodegradation capabilities of Penicillium sp. CHY-2, a non-lignolytic filamentous fungus, towards various hydrocarbons, including Decylbenzene. This fungus showed significant degradation potential for hydrocarbons, with enhancements observed upon the addition of carbon sources like glucose and Tween-80. Such findings suggest potential applications in the treatment of hydrocarbon-contaminated sites, highlighting the environmental significance of Decylbenzene as a biodegradable compound (Govarthanan et al., 2017).
Kinetic Modeling of Oxidation
The oxidation behavior of n-Propylbenzene was studied to understand its reaction mechanisms and pathways, providing insights into the oxidation processes of similar compounds like Decylbenzene. Detailed kinetic models were developed, indicating the importance of understanding the chemical behavior of such compounds under various conditions for industrial and environmental applications (Dagaut et al., 2002).
Surrogate Mixtures for Ignition Studies
Research on surrogate mixtures containing compounds like n-Propylbenzene and n-Butylbenzene aimed to simulate the ignition behavior of n-Decylbenzene, shedding light on its thermal stability and reactivity. Such studies are crucial for improving the safety and efficiency of combustion processes in industrial applications (Darcy et al., 2014).
Photolysis of Flame Retardants
Investigations into the photolysis of Decabromodiphenyl Ether (a compound structurally related to Decylbenzene) revealed a variety of degradation products, including lower brominated diphenyl ethers and hydroxylated derivatives. This study provides critical insights into the environmental fate and transformation of flame retardants and related aromatic compounds (Christiansson et al., 2009).
Thermal Cracking and Stability
Research focused on the thermal cracking of Decylbenzene provided detailed kinetic models describing product formation and reactivities. Such studies are essential for understanding the thermal stability of Decylbenzene at geological temperatures, with implications for its behavior in natural and industrial processes (Burklé-Vitzthum et al., 2003).
Safety And Hazards
Inhalation of Decylbenzene vapor can cause slight irritation of the nose and throat. Aspiration of the liquid into lungs can cause coughing, distress, and pulmonary edema. Ingestion can cause irritation of the stomach. Contact with the vapor or liquid can cause irritation of the eyes and mild irritation of the skin .
properties
IUPAC Name |
decylbenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16/h9,11-12,14-15H,2-8,10,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZILCZKGXMQEQR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCC1=CC=CC=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26 | |
Record name | N-DECYLBENZENE | |
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DSSTOX Substance ID |
DTXSID5051529 | |
Record name | Decylbenzene | |
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Molecular Weight |
218.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
N-decylbenzene is a white liquid. Floats on water. (USCG, 1999), Colorless liquid; [HSDB]; [MSDSonline] White liquid; [CAMEO] | |
Record name | N-DECYLBENZENE | |
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Record name | Decylbenzene | |
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Boiling Point |
572 °F at 760 mmHg (USCG, 1999), 298 °C | |
Record name | N-DECYLBENZENE | |
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Record name | DECYLBENZENE | |
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Flash Point |
225 °F (USCG, 1999), 225 °F (107 °C) | |
Record name | N-DECYLBENZENE | |
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Record name | DECYLBENZENE | |
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Solubility |
INSOLUBLE IN WATER, Very soluble in acetone, benzene, ethyl ether, and ethanol | |
Record name | DECYLBENZENE | |
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Density |
0.855 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8555 @ 20 °C | |
Record name | N-DECYLBENZENE | |
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Record name | DECYLBENZENE | |
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Vapor Pressure |
0.00128 [mmHg], 1.28X10-3 mm Hg @ 25 °C | |
Record name | Decylbenzene | |
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Product Name |
Decylbenzene | |
Color/Form |
COLORLESS LIQUID | |
CAS RN |
104-72-3 | |
Record name | N-DECYLBENZENE | |
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Record name | Decylbenzene | |
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Record name | Decylbenzene | |
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Record name | Decylbenzene | |
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Record name | DECYLBENZENE | |
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Melting Point |
-14.4 °C | |
Record name | DECYLBENZENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/920 | |
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Synthesis routes and methods
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Citations
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